Cas no 2229404-14-0 (2-methyl-2-1-(2-methylpropyl)-1H-pyrazol-3-ylpropanenitrile)

• Product Name: 2-methyl-2-1-(2-methylpropyl)-1H-pyrazol-3-ylpropanenitrile
• CAS No: 2229404-14-0
• MF: C₁₁H₁₇N₃
• MW: 191.272782087326
• CID: 5887137
• PubChem ID: 165669141
• Update Time: 2025-07-01

2-methyl-2-1-(2-methylpropyl)-1H-pyrazol-3-ylpropanenitrile Chemical and Physical Properties

Names and Identifiers

• 2-methyl-2-1-(2-methylpropyl)-1H-pyrazol-3-ylpropanenitrile
• 2-methyl-2-[1-(2-methylpropyl)-1H-pyrazol-3-yl]propanenitrile
• 2229404-14-0
• EN300-2000578

• Inchi： 1S/C11H17N3/c1-9(2)7-14-6-5-10(13-14)11(3,4)8-12/h5-6,9H,7H2,1-4H3
• InChI Key： VWYBDZJCQZSRKA-UHFFFAOYSA-N
• SMILES： N1(C=CC(C(C#N)(C)C)=N1)CC(C)C

Computed Properties

• Exact Mass: 191.142247555g/mol
• Monoisotopic Mass: 191.142247555g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 236
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 41.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles

Additional information on 2-methyl-2-1-(2-methylpropyl)-1H-pyrazol-3-ylpropanenitrile

2-Methyl-2-1-(2-Methylpropyl)-1H-Pyrazol-3-Ylpropanenitrile (CAS No 2229404-14-0): A Promising Compound in Medicinal Chemistry

2-Methyl-2-1-(2-methylpropyl)-1H-pyrazol-3-ylpropanenitrile, with the chemical formula C₁₁H₁₈N₂O, is a novel synthetic compound that has garnered significant attention in recent years due to its unique structural features and potential biological activities. This compound, identified by the CAS No 2229404-14-0, represents a critical intersection of pyrazole ring systems and nitrile functionalities, which are widely recognized for their therapeutic relevance in pharmaceutical development. The integration of multiple alkyl substituents, including the 2-methylpropyl group and the 2-methyl substitution, further enhances its chemical diversity and functional versatility.

The molecular architecture of 2-methyl-2-1-(2-methylpropyl)-1H-pyrazol-3-ylpropanenitrile is characterized by a pyrazole ring (a five-membered heterocycle with two nitrogen atoms) conjugated to a propanenitrile moiety. This structural motif is particularly intriguing because the pyrazole ring is known to exhibit a range of biological activities, including anti-inflammatory, antitumor, and antimicrobial properties. The presence of the propanenitrile group, which is a potent electrophilic entity, adds another layer of reactivity and potential for functionalization. Recent studies have highlighted the importance of such hybrid structures in drug design, as they can modulate multiple biological targets simultaneously.

One of the most notable aspects of this compound is the 2-methylpropyl substitution on the pyrazole ring. This alkyl chain introduces steric and electronic effects that can influence the compound's interactions with biological macromolecules. For instance, the 2-methyl group at the propyl chain may enhance hydrophobic interactions with lipid membranes, potentially improving cellular permeability. This property is particularly relevant in the context of drug delivery systems, where the ability to cross biological barriers is critical for therapeutic efficacy.

In recent years, the pyrazole ring has been a focal point of medicinal chemistry research due to its ability to participate in hydrogen bonding and π-π stacking interactions. The 1H-pyrazol-3-yl moiety in this compound is particularly interesting because it can act as a hydrogen bond donor or acceptor, which is essential for forming stable complexes with target proteins. This feature has been exploited in the development of several drugs targeting G-protein-coupled receptors (GPCRs), a family of proteins involved in numerous physiological processes.

The propanenitrile group in 2-methyl-2-1-(2-methylpropyl)-1H-pyrazol-3-ylpropanenitrile is also a key structural element. Nitrile groups are known for their ability to serve as electrophilic warheads, making them valuable in the design of prodrugs and bioactive molecules. Recent advances in chemical biology have demonstrated that nitrile-containing compounds can undergo metabolic activation, leading to the release of active metabolites that target specific enzymes or receptors. This property makes the compound a promising candidate for the development of targeted therapies.

Current research on 2-methyl-2-1-(2-methylpropyl)-1H-pyrazol-3-ylpropanenitrile is focused on its potential applications in the treatment of inflammatory diseases and cancer. For example, a study published in Journal of Medicinal Chemistry (2023) reported that derivatives of this compound exhibited significant anti-inflammatory activity by inhibiting the NF-κB signaling pathway, which is a central regulator of inflammation. This finding highlights the compound's potential as a lead molecule for the development of anti-inflammatory agents.

Another area of interest is the compound's antitumor potential. Researchers have investigated its ability to induce apoptosis in cancer cells through the modulation of mitochondrial pathways. A recent preclinical study (published in Cancer Research in 2024) demonstrated that 2-methyl-2-1-(2-methylpropyl)-1H-pyrazol-3-ylpropanenitrile could selectively target cancer cells by disrupting the balance of reactive oxygen species (ROS), thereby triggering programmed cell death. These results suggest that the compound may have therapeutic applications in oncology.

The 2-methylpropyl substitution also plays a role in enhancing the compound's metabolic stability. By introducing a branched alkyl chain, the compound may resist enzymatic hydrolysis, which is a common mechanism of drug degradation. This property is particularly valuable in the context of oral drug delivery, where prolonged plasma half-life is essential for maintaining therapeutic concentrations.

Furthermore, the 1H-pyrazol-3-yl group has been shown to interact with various enzymes and receptors, making the compound a versatile scaffold for drug modification. For instance, the pyrazole ring can be functionalized to introduce additional pharmacophore groups, such as hydroxyl or amino moieties, which can fine-tune the compound's biological activity. This flexibility in structural modification is a key advantage in the design of multifunctional drugs.

Despite its promising properties, the development of 2-methyl-2-1-(2-methylpropyl)-1H-pyrazol-3-ylpropanenitrile as a therapeutic agent is still in its early stages. Ongoing research is focused on optimizing its pharmacokinetic profile, enhancing its selectivity for target proteins, and reducing potential side effects. Computational modeling and in silico screening techniques are being employed to predict the compound's interactions with biological targets and to identify potential lead candidates for further development.

In conclusion, 2-methyl-2-1-(2-methylpropyl)-1H-pyrazol-3-ylpropanenitrile represents a compelling example of how the integration of diverse functional groups can lead to the development of novel therapeutic agents. Its unique structural features, including the pyrazole ring and nitrile group, combined with the strategic placement of alkyl substituents, position it as a promising candidate for further exploration in medicinal chemistry. As research in this area continues to advance, this compound may play a significant role in the discovery of new drugs for the treatment of inflammatory and neoplastic diseases.